Cas no 62172-90-1 (Benzoic acid, 2,3,4,5-tetrafluoro-6-(methoxymethyl)-, methyl ester)

• Product Name: Benzoic acid, 2,3,4,5-tetrafluoro-6-(methoxymethyl)-, methyl ester
• CAS No: 62172-90-1
• MF: C₁₀H₈F₄O₃
• MW: 252.162337303162
• CID: 455590
• PubChem ID: 71389131
• Update Time: 2025-04-19

Benzoic acid, 2,3,4,5-tetrafluoro-6-(methoxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,4,5-tetrafluoro-6-(methoxymethyl)-, methyl ester
• methyl 2,3,4,5-tetrafluoro-6-(methoxymethyl)benzoate
• DTXSID10811169
• 62172-90-1

• Inchi： 1S/C10H8F4O3/c1-16-3-4-5(10(15)17-2)7(12)9(14)8(13)6(4)11/h3H2,1-2H3
• InChI Key： BKFOWOJKOGCJOO-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C(C(=O)OC)=C1COC)F)F)F

Computed Properties

• Exact Mass: 252.04094
• Monoisotopic Mass: 252.04095676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters